4-(4-methoxy-2-methylphenyl)pyrrolidin-2-one
Overview
Description
Pyrrolidin-2-one is a five-membered lactam . It’s a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Synthesis Analysis
The synthesis of pyrrolidin-2-one derivatives can be achieved through two main strategies . The first involves ring construction from different cyclic or acyclic precursors, while the second involves functionalization of preformed pyrrolidine rings . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .Molecular Structure Analysis
The molecular structure of pyrrolidin-2-one is characterized by a five-membered lactam . This structure allows for a great chance of generating structural diversity .Chemical Reactions Analysis
The chemical reactions involving pyrrolidin-2-one derivatives are diverse and depend on the specific derivative and conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of pyrrolidin-2-one derivatives can vary depending on the specific derivative. For example, 2-Pyrrolidone is a colorless liquid that is miscible with water and most common organic solvents .Mechanism of Action
Safety and Hazards
The safety and hazards associated with pyrrolidin-2-one derivatives can vary depending on the specific derivative. For example, 1-Methyl-2-pyrrolidone is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is a combustible liquid and may cause skin irritation, serious eye irritation, respiratory irritation, damage to the unborn child, and damage to organs through prolonged or repeated exposure .
Future Directions
The future directions in the study and application of pyrrolidin-2-one derivatives are promising. These compounds are versatile lead compounds for designing powerful bioactive agents . A wide spectrum of pyrrolones and pyrrolidinone derivatives have been synthesized and most of them have various significant biological activities . Thus, these derivatives can be used for the future development of novel compounds active against different infections and diseases .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-methoxy-2-methylphenyl)pyrrolidin-2-one involves the reaction of 4-methoxy-2-methylbenzaldehyde with pyrrolidine in the presence of an acid catalyst to form 4-(4-methoxy-2-methylphenyl)pyrrolidine. This intermediate is then oxidized using an oxidizing agent to form the final product, 4-(4-methoxy-2-methylphenyl)pyrrolidin-2-one.", "Starting Materials": [ "4-methoxy-2-methylbenzaldehyde", "pyrrolidine", "acid catalyst", "oxidizing agent" ], "Reaction": [ "Step 1: 4-methoxy-2-methylbenzaldehyde is reacted with pyrrolidine in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid, to form 4-(4-methoxy-2-methylphenyl)pyrrolidine.", "Step 2: The intermediate 4-(4-methoxy-2-methylphenyl)pyrrolidine is then oxidized using an oxidizing agent, such as potassium permanganate or sodium dichromate, to form the final product, 4-(4-methoxy-2-methylphenyl)pyrrolidin-2-one." ] } | |
CAS RN |
1366942-52-0 |
Molecular Formula |
C12H15NO2 |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
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